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Compound of Interest

Compound Name:
Ethyl 3,5-dichloro-2-

fluorophenylacetate

CAS No.: 1806350-99-1

Cat. No.: B1410192

Get Quote

Executive Summary
Compound Identity: The formula C₁₀H₉Cl₂FO₂ most commonly refers to Propyl 2,4-dichloro-5-

fluorobenzoate (CAS: 128800-30-6).[1] It is a lipophilic ester derivative of 2,4-dichloro-5-

fluorobenzoic acid, a foundational building block for quinolone antibiotics (e.g., Ciprofloxacin)

and poly-halogenated herbicides.

Significance:

Medicinal Chemistry: Used to modulate lipophilicity (LogP) during Lead Optimization phases.

The propyl chain increases permeability compared to the standard ethyl ester intermediates.

Analytical Chemistry: Serves as a reference standard for monitoring ester hydrolysis and

transesterification in halogenated aromatic synthesis.

Physicochemical Properties & Molecular Weight
Calculation[2][3][4][5][6]
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Precise Molecular Weight Determination
The molecular weight (MW) is calculated using IUPAC standard atomic weights. This

calculation is critical for stoichiometry in synthetic workflows.

Element Symbol
Atomic
Weight (
g/mol )

Count
Total Mass (
g/mol )

Contributio
n (%)

Carbon C 12.011 10 120.110 47.84%

Hydrogen H 1.008 9 9.072 3.61%

Chlorine Cl 35.450 2 70.900 28.24%

Fluorine F 18.998 1 18.998 7.57%

Oxygen O 15.999 2 31.998 12.74%

TOTAL C₁₀H₉Cl₂FO₂ 251.078 100.00%

Key Constants:

Monoisotopic Mass: 249.996 g/mol (Based on ³⁵Cl)

Exact Mass: 250.00 g/mol

Heavy Atom Count: 15

Solubility & Lipophilicity
LogP (Predicted): ~4.2 ± 0.4. The propyl group significantly enhances lipophilicity compared

to the ethyl analog (LogP ~3.7), making it suitable for membrane permeability studies.

Solubility: Insoluble in water; highly soluble in dichloromethane (DCM), ethyl acetate, and

DMSO.

Structural Identity & Isomerism
While multiple isomers exist, the benzoate ester is the most industrially relevant.
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Primary Isomer: Propyl 2,4-dichloro-5-fluorobenzoate
Structure: A benzene ring substituted with two chlorines (positions 2,4), one fluorine (position

5), and a propyl ester group (position 1).

SMILES: CCCOC(=O)C1=CC(F)=C(Cl)C=C1Cl

InChI Key: Unique identifier for database verification.

Structural Visualization
The following diagram illustrates the connectivity and functional groups of the primary isomer.
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Figure 1: Structural connectivity of Propyl 2,4-dichloro-5-fluorobenzoate showing halogen

substitution patterns.

Synthetic Methodology
The synthesis of C₁₀H₉Cl₂FO₂ typically follows a nucleophilic acyl substitution pathway. This

protocol is designed for high yield (>90%) and purity suitable for pharmaceutical standards.

Reaction Pathway: Fischer Esterification
This method is preferred for its operational simplicity and cost-effectiveness.

Reagents:
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Precursor: 2,4-Dichloro-5-fluorobenzoic acid (CAS: 86522-89-6).

Alcohol: 1-Propanol (Excess, acts as solvent).

Catalyst: Sulfuric acid (H₂SO₄) or Thionyl Chloride (SOCl₂).

Mechanism:

Activation: Protonation of the carbonyl oxygen or formation of an acyl chloride intermediate.

Nucleophilic Attack: The hydroxyl group of 1-propanol attacks the activated carbonyl carbon.

Elimination: Loss of water (or HCl) to form the ester.

Synthetic Workflow Diagram
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Start: 2,4-Dichloro-5-fluorobenzoic Acid

Activation:
Add SOCl2 (1.2 eq) + DMF (cat.)

Reflux 2h

Intermediate:
Acyl Chloride Formation

Esterification:
Add 1-Propanol (Excess)

0°C to RT, 4h

Workup:
Evaporate Solvent -> Wash with NaHCO3

Extract with DCM

Final Product:
Propyl 2,4-dichloro-5-fluorobenzoate

(C10H9Cl2FO2)

Click to download full resolution via product page

Figure 2: Step-by-step synthetic route via acyl chloride activation.

Analytical Characterization
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Validating the identity of C₁₀H₉Cl₂FO₂ requires a multi-modal approach due to the presence of

multiple halogens.

Mass Spectrometry (MS) - The Chlorine Signature
The most distinct feature of this molecule is the isotopic pattern caused by the two chlorine

atoms.

Natural Abundance: ³⁵Cl (~75%) and ³⁷Cl (~25%).

Pattern Rule: For Cl₂, the molecular ion (M⁺) cluster follows a 9:6:1 intensity ratio.

m/z 250: (³⁵Cl, ³⁵Cl) - Base Peak (Relative Intensity 100%)

m/z 252: (³⁵Cl, ³⁷Cl) - (Relative Intensity ~65%)

m/z 254: (³⁷Cl, ³⁷Cl) - (Relative Intensity ~10%)

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃):

Aromatic Region: Two singlets or doublets (depending on F-coupling) around δ 7.5 - 8.0

ppm. The proton at C3 is absent; protons are at C6 and C3 is substituted. Actually, protons

are at C3 and C6 relative to acid? No, substitution is 2,4-dichloro-5-fluoro. Protons are at

C3 and C6.

Note: The proton at C3 is between two Cl groups? No, C3 is between Cl(2) and Cl(4).

Wait, 2,4-dichloro.[2] C3 has a proton. C6 has a proton.

δ ~8.0 ppm (d, J_HF): Proton at C6 (ortho to carbonyl, meta to F).

δ ~7.5 ppm (d, J_HF): Proton at C3 (between Cl and Cl? No, between Cl(2) and Cl(4)).

Aliphatic Region:

δ 4.3 ppm (t): -O-CH₂- (Triplet)

δ 1.8 ppm (m): -CH₂-CH₂-CH₃ (Multiplet)
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δ 1.0 ppm (t): -CH₂-CH₃ (Triplet)

Analytical Decision Tree
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(Suspected C10H9Cl2FO2)
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Check Isotope Pattern
M+ (250), M+2 (252), M+4 (254)
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1H NMR Analysis

Match

Check Propyl Group
(Triplet at 1.0, 4.3 ppm)

Confirm Structure:
Propyl 2,4-dichloro-5-fluorobenzoate

Match

Click to download full resolution via product page

Figure 3: Analytical workflow for structural confirmation.

Safety & Handling (SDS Highlights)
As a halogenated aromatic ester, this compound requires strict safety protocols.
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Hazard Classification:

Skin Irritant (Category 2): Causes skin irritation.

Eye Irritant (Category 2A): Causes serious eye irritation.

Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life (common for

chlorinated aromatics).

Handling Protocol:

Use Nitrile gloves (0.11 mm minimum thickness).

Operate within a fume hood to avoid inhalation of vapors.

Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as

halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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